![molecular formula C14H13F3N2O2S B2922114 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile CAS No. 2094821-04-0](/img/structure/B2922114.png)
4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile
Overview
Description
4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as TTP488 or AZD-3480 and belongs to the class of thiomorpholines. In
Scientific Research Applications
4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile has been studied extensively for its potential applications in scientific research. This compound has been shown to have neuroprotective effects and has been investigated for its potential use in the treatment of Alzheimer's disease. It has also been studied for its potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and schizophrenia.
Mechanism of Action
The mechanism of action of 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile is not fully understood. However, it is believed to act as a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in several important physiological processes, including learning and memory, attention, and sensory processing.
Biochemical and Physiological Effects
4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and ADHD. It has also been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile in lab experiments is its neuroprotective effects. This compound has been shown to protect neurons from damage and has the potential to be used in the treatment of neurodegenerative diseases. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the study of 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile. One potential direction is the development of more potent and selective α7 nicotinic acetylcholine receptor antagonists. Another potential direction is the investigation of the effects of this compound on other physiological processes, such as inflammation and oxidative stress. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential use in the treatment of neurodegenerative diseases.
Conclusion
In conclusion, 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have neuroprotective effects and has the potential to be used in the treatment of Alzheimer's disease, ADHD, and schizophrenia. Further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile is a complex process that involves several steps. The starting material for the synthesis is 3-(Trifluoromethoxy)benzaldehyde, which is reacted with 2-(Morpholin-4-yl)acetic acid to form the intermediate product. This intermediate is then reacted with thionyl chloride to obtain the final product, 4-{2-[3-(Trifluoromethoxy)phenyl]acetyl}thiomorpholine-3-carbonitrile.
properties
IUPAC Name |
4-[2-[3-(trifluoromethoxy)phenyl]acetyl]thiomorpholine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O2S/c15-14(16,17)21-12-3-1-2-10(6-12)7-13(20)19-4-5-22-9-11(19)8-18/h1-3,6,11H,4-5,7,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYKHFOOZMHRROK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(N1C(=O)CC2=CC(=CC=C2)OC(F)(F)F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-4-(Dimethylamino)-N-[(2S,3R)-6-oxo-2-(1,2,5-trimethylpyrrol-3-yl)piperidin-3-yl]but-2-enamide](/img/structure/B2922032.png)
![16-(2-Phenylethyl)-12,18-dioxa-16-azapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{14,19}]henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione](/img/structure/B2922034.png)
![6-methoxy-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide](/img/structure/B2922036.png)
![2-(2,5-Dimethylphenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine](/img/structure/B2922041.png)
![2-[methyl-[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide](/img/structure/B2922042.png)
![3-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}aniline](/img/no-structure.png)
![N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2,4-difluoro-N-methylbenzamide](/img/structure/B2922052.png)